Cas no 850807-08-8 (Ethyl 3-amino-5-fluorobenzoate)

Ethyl 3-amino-5-fluorobenzoate structure
850807-08-8 structure
Product Name:Ethyl 3-amino-5-fluorobenzoate
CAS No:850807-08-8
MF:C9H10FNO2
MW:183.179605960846
MDL:MFCD05864359
CID:1082188
PubChem ID:2758794
Update Time:2025-04-20

Ethyl 3-amino-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-amino-5-fluorobenzoate
    • AKOS005259226
    • 850807-08-8
    • SCHEMBL977094
    • Ethyl 3-fluoro-5-aminobenzoate
    • MB03645
    • Ethyl 5-Amino-3-fluorobenzoate
    • ethyl3-amino-5-fluorobenzoate
    • 5-amino-3-fluorobenzoic acid ethyl ester
    • MFCD05864359
    • EN300-6511413
    • WWQHGHVXYIMKGU-UHFFFAOYSA-N
    • DB-088089
    • BBL101512
    • STL555308
    • MDL: MFCD05864359
    • Inchi: 1S/C9H10FNO2/c1-2-13-9(12)6-3-7(10)5-8(11)4-6/h3-5H,2,11H2,1H3
    • InChI Key: WWQHGHVXYIMKGU-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=C(C(=O)OCC)C=1)N

Computed Properties

  • Exact Mass: 183.06955672g/mol
  • Monoisotopic Mass: 183.06955672g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 52.3Ų

Ethyl 3-amino-5-fluorobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
022026-1g
Ethyl 3-amino-5-fluorobenzoate
850807-08-8
1g
£98.00 2022-03-01
Alichem
A015002715-1g
Ethyl 3-amino-5-fluorobenzoate
850807-08-8 97%
1g
$1564.50 2023-08-31
abcr
AB546543-1 g
5-Amino-3-fluorobenzoic acid ethyl ester; .
850807-08-8
1g
€237.50 2023-04-13
Enamine
EN300-6511413-0.05g
ethyl 3-amino-5-fluorobenzoate
850807-08-8
0.05g
$348.0 2023-05-31
Enamine
EN300-6511413-0.1g
ethyl 3-amino-5-fluorobenzoate
850807-08-8
0.1g
$364.0 2023-05-31
Enamine
EN300-6511413-0.25g
ethyl 3-amino-5-fluorobenzoate
850807-08-8
0.25g
$381.0 2023-05-31
Enamine
EN300-6511413-0.5g
ethyl 3-amino-5-fluorobenzoate
850807-08-8
0.5g
$397.0 2023-05-31
Enamine
EN300-6511413-1.0g
ethyl 3-amino-5-fluorobenzoate
850807-08-8
1g
$414.0 2023-05-31
Enamine
EN300-6511413-2.5g
ethyl 3-amino-5-fluorobenzoate
850807-08-8
2.5g
$810.0 2023-05-31
Enamine
EN300-6511413-5.0g
ethyl 3-amino-5-fluorobenzoate
850807-08-8
5g
$1199.0 2023-05-31
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd